Dibenzyl sebacate
Overview
Description
Dibenzyl sebacate is a chemical compound with the molecular formula C24H30O4 . It has an average mass of 382.493 Da and a monoisotopic mass of 382.214417 Da . It is also known by other names such as Decanedioic acid, bis(phenylmethyl) ester, and Sebacic acid dibenzyl ester .
Molecular Structure Analysis
The molecular structure of this compound consists of 24 carbon atoms, 30 hydrogen atoms, and 4 oxygen atoms . The structure includes two benzyl groups attached to a sebacate (decanedioic acid) backbone .Physical and Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 455.3±25.0 °C at 760 mmHg, and a flash point of 217.0±21.6 °C . It has a molar refractivity of 110.2±0.3 cm3, and a molar volume of 355.0±3.0 cm3 . It has 4 H bond acceptors, 0 H bond donors, and 15 freely rotating bonds .Scientific Research Applications
Kinetics and Catalysis
- Esterification in Plasticizers and Lubricants : Dibenzyl sebacate is synthesized through the esterification of solid dipotassium sebacate with benzyl bromide. This process, which involves phase-transfer catalysis in a solid–liquid system, is significant in producing this compound used as a plasticizer or lubricant. The kinetics of this reaction have been explored, revealing that using tetra-n-butylammonium bromide as a catalyst can achieve a product yield above 60% under specific conditions (Yang & Wu, 2001).
Synthesis of Derivatives and Compounds
- Creation of Carbamic Acid Derivatives : Research has shown the isolation and structural determination of dibenzyl-substituted carbamic acid derivatives. These compounds, through their unique structures and interactions, contribute significantly to the field of organic chemistry (Aresta et al., 2000).
Enzymatic and Catalytic Applications
- Polyesterification Reactions : this compound derivatives are used in enzymatic synthesis, particularly in polyesterification reactions to create polymers like poly(1,4-butyl sebacate). This process involves the use of lipase as a catalyst and is crucial in the field of biotechnology and materials science (Linko et al., 1995).
Analytical Applications
- Ion Sensing and Analytical Measurements : Certain this compound derivatives have been used in analytical chemistry, particularly in ion-sensing studies. These compounds have shown potential in sensing alkali and alkaline earth metal ions, indicating their importance in analytical methodologies (Moody et al., 1988).
Chemical Synthesis
- Synthesis of Dibenzyls : The compound has been utilized in the synthesis of dibenzyls, which are key building blocks in organic synthesis. This includes the homocoupling of benzyl alcohols facilitated by nickel catalysis,highlighting this compound's role in advancing organic synthesis techniques (Shu et al., 2021).
Polymer Science
- Cross-linkable Polyester Synthesis : this compound derivatives have been used in the enzymatic synthesis of new classes of cross-linkable polyesters. This is significant in the development of sustainable materials and has applications in creating transparent, hardened films (Tsujimoto et al., 2001).
Catalytic Reactions
- Catalyst for Bromination Reactions : Certain derivatives of this compound, like dibenzyl selenoxide, have been employed as catalysts in bromination reactions involving organic substrates. This highlights its utility in facilitating specific chemical transformations (Goodman & Detty, 2004).
Biological Activity Studies
- Investigation of Biological Activities : Some studies have focused on synthesizing derivatives of this compound, like dibenzyl ferulate, to explore their biological activities. This involves examining interactions with DNA and antibacterial properties, signifying its potential in biomedical research (Sun Xue-jun, 2012).
Viscoelastic Property Analysis
- Influence on Polystyrene Melts : The compound's derivatives have been studied for their effect on the viscoelastic properties of polystyrene melts. This is crucial in understanding how plasticizing agents influence material properties in polymer science (Schausberger & Ahrer, 1995).
Membrane Electrode Development
- Silver-Selective Membrane Electrode : Dibenzyl selenide, a derivative of this compound, has been used in the development of a silver-selective membrane electrode. This application is vital in the field of analytical chemistry, particularly in metal ion detection and electrochemical analysis (Katsu & Xu, 1998).
Properties
IUPAC Name |
dibenzyl decanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30O4/c25-23(27-19-21-13-7-5-8-14-21)17-11-3-1-2-4-12-18-24(26)28-20-22-15-9-6-10-16-22/h5-10,13-16H,1-4,11-12,17-20H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVLXEVMGHXWBOZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CCCCCCCCC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2059691 | |
Record name | Dibenzyl sebacate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2059691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
382.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
140-24-9 | |
Record name | Dibenzyl sebacate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=140-24-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Dibenzyl sebacate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000140249 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | DIBENZYL SEBACATE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=3896 | |
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Record name | Decanedioic acid, 1,10-bis(phenylmethyl) ester | |
Source | EPA Chemicals under the TSCA | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Dibenzyl sebacate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2059691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dibenzyl sebacate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.914 | |
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Record name | DIBENZYL SEBACATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WJA5SB9MSK | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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